N-(3-ethyl-4-fluoro-1,3-benzothiazol-2-ylidene)-3,4-dimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-ethyl-4-fluoro-1,3-benzothiazol-2-ylidene)-3,4-dimethoxybenzamide is a useful research compound. Its molecular formula is C18H17FN2O3S and its molecular weight is 360.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Activity
N-(3-ethyl-4-fluoro-1,3-benzothiazol-2-ylidene)-3,4-dimethoxybenzamide derivatives have shown promising anticancer properties. Research has focused on the synthesis of benzothiazole acylhydrazones, showcasing their potential as anticancer agents. These studies have demonstrated that specific substitutions on the benzothiazole (BT) scaffold can significantly modulate antitumor properties, leading to the development of compounds with probable anticancer activity against various cancer cell lines, including glioma, lung adenocarcinoma, breast adenocarcinoma, and colorectal adenocarcinoma (Osmaniye et al., 2018).
Antimicrobial Applications
Derivatives containing the this compound structure have been investigated for their antimicrobial potential. For instance, microwave-induced synthesis of fluorobenzamides incorporating thiazole and thiazolidine frameworks has yielded compounds with significant antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungi. This research highlights the critical role of the fluorine atom at specific positions for enhancing antimicrobial efficacy (Desai et al., 2013).
Imaging and Diagnostic Applications
Certain fluorobenzamide analogs, including structures related to this compound, have been synthesized for use in imaging cerebral β-amyloid plaques in Alzheimer's disease. These compounds, such as radiofluoro-pegylated phenylbenzoxazole derivatives, have demonstrated high affinity for β-amyloid aggregates and potential as positron emission tomography (PET) probes, offering new avenues for Alzheimer's diagnosis and research (Cui et al., 2012).
Nonlinear Optical Materials
Research into the optical properties of benzothiazole derivatives has led to the development of nonlinear optical materials. Heterocyclic compounds, such as N-(1,3-benzothiazol-2-yl)benzamide and its fluorinated analogs, have been explored for their crystal growth, arrangement, and nonlinear optical (NLO) properties. These studies aim to harness the unique optical characteristics of benzothiazole derivatives for technological applications, including the design of new materials for optical data storage and processing (Raveendiran & Prabukanthan, 2021).
Properties
IUPAC Name |
N-(3-ethyl-4-fluoro-1,3-benzothiazol-2-ylidene)-3,4-dimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17FN2O3S/c1-4-21-16-12(19)6-5-7-15(16)25-18(21)20-17(22)11-8-9-13(23-2)14(10-11)24-3/h5-10H,4H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOUNSGHZWRWXNQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=CC=C2SC1=NC(=O)C3=CC(=C(C=C3)OC)OC)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.